Cas no 1837883-78-9 (N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide)

• Product Name: N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide
• CAS No: 1837883-78-9
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• MDL: MFCD09808999
• CID: 5685468
• PubChem ID: 18072316
• Update Time: 2025-07-18

N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• n-(5-Methylthiazol-2-yl)piperidine-3-carboxamide
• N-(5-METHYL-1,3-THIAZOL-2-YL)PIPERIDINE-3-CARBOXAMIDE
• EN300-2391055
• 1837883-78-9
• AKOS000164633
• CS-0291631
• N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide

• MDL： MFCD09808999
• Inchi： 1S/C10H15N3OS/c1-7-5-12-10(15-7)13-9(14)8-3-2-4-11-6-8/h5,8,11H,2-4,6H2,1H3,(H,12,13,14)
• InChI Key： IRDFFYBOIKFODT-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1NC(C1CNCCC1)=O

Computed Properties

• Exact Mass: 225.09358328g/mol
• Monoisotopic Mass: 225.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide

N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide (CAS No. 1837883-78-9): An Overview of a Promising Compound in Medicinal Chemistry

N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide (CAS No. 1837883-78-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its thiazole and piperidine moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The thiazole ring, a key structural component of N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide, is known for its ability to enhance the pharmacological properties of various molecules. Thiazoles are widely used in drug design due to their stability and ability to form hydrogen bonds, which can improve the binding affinity and selectivity of drugs. The presence of the methyl group at the 5-position of the thiazole ring further modulates the compound's physicochemical properties, potentially enhancing its bioavailability and metabolic stability.

The piperidine moiety, another crucial component of N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide, is a six-membered heterocyclic amine that is commonly found in many bioactive compounds. Piperidines are known for their ability to confer lipophilicity and improve the central nervous system (CNS) penetration of drugs. The carboxamide functional group attached to the piperidine ring adds additional complexity to the molecule, potentially influencing its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential therapeutic applications of N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide effectively reduced the enzyme's activity in vitro, suggesting its potential as a lead compound for developing new therapies.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. A recent study published in the European Journal of Pharmacology demonstrated that N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide exhibited significant anti-inflammatory effects in both cellular and animal models. The compound was shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for further investigation as an anti-inflammatory agent.

The safety profile of N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide is also an important consideration for its potential use in clinical settings. Preliminary toxicology studies have indicated that this compound has a favorable safety profile at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans.

In addition to its potential therapeutic applications, N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and provide insights into disease mechanisms. The unique structural features of this compound make it an attractive candidate for developing chemical probes that can selectively target specific proteins or pathways.

The synthesis of N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide has been optimized using modern synthetic methods to ensure high yields and purity. Various synthetic routes have been explored, including multistep processes involving coupling reactions and cyclizations. These synthetic strategies have enabled researchers to produce sufficient quantities of the compound for preclinical studies and further optimization.

In conclusion, N-(5-Methyl-1,3-thiazol-2-YL)piperidine-3-carboxamide (CAS No. 1837883-78-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential uses in treating various diseases.